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Compound of Interest

Compound Name: Dihydroresveratrol

Cat. No.: B186802 Get Quote

For immediate release

This document provides essential safety and logistical information for the proper disposal of

dihydroresveratrol, ensuring compliance with standard laboratory safety protocols. The

following procedures are intended for researchers, scientists, and drug development

professionals to manage dihydroresveratrol waste safely and effectively.

Hazard Assessment
Dihydroresveratrol is not classified as a hazardous substance according to the Globally

Harmonized System (GHS) of Classification and Labelling of Chemicals.[1] It is characterized

as having low acute toxicity and is not considered a primary skin or eye irritant.[1]

Environmentally, it is classified as water hazard class 1, indicating it is slightly hazardous for

water.[1]

Quantitative Hazard Data:

Hazard Classification Rating Source

GHS Classification Not Classified [1]

NFPA Ratings Health: 0, Fire: 0, Reactivity: 0 [1]

HMIS-Ratings Health: 0, Fire: 0, Reactivity: 0 [1]

Water Hazard Class 1 (Slightly hazardous) [1]
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Disposal Procedures
The appropriate disposal method for dihydroresveratrol depends on the quantity and form

(solid, liquid solution, or empty container). Adherence to local and institutional regulations is

mandatory.

Step-by-Step Disposal Protocol:

Waste Determination:

Assess whether the dihydroresveratrol waste is pure, in solution, or if you are disposing

of empty containers. This determination will dictate the disposal pathway.

Segregation:

Do not mix dihydroresveratrol waste with hazardous waste streams (e.g., flammable

solvents, corrosive materials, or toxic chemicals).

Disposal of Small Quantities of Solid Dihydroresveratrol:

For what can be considered "smaller quantities" in a laboratory context (typically under 5-

10 grams, though you should defer to your institution's guidelines), the substance may be

disposed of as non-hazardous solid waste.[1][2]

Place the solid dihydroresveratrol in a sealed, clearly labeled container indicating its

contents and that it is non-hazardous.

Dispose of the sealed container in the regular laboratory trash, which is then handled by

custodial services.

Disposal of Large Quantities of Solid Dihydroresveratrol:

For larger quantities, do not dispose of them in the regular trash.

Consult your institution's Environmental Health and Safety (EHS) office for guidance on

bulk non-hazardous chemical waste disposal.[3][4][5][6]
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It is crucial to prevent large quantities from entering groundwater, water courses, or

sewage systems.[1]

Disposal of Dihydroresveratrol Solutions:

Aqueous solutions of dihydroresveratrol with a neutral pH (between 6.0 and 9.0) may be

eligible for drain disposal, provided this is permitted by your local wastewater authority and

institutional policies.[7]

Before disposing of any liquid waste down the drain, confirm that this practice is

acceptable with your EHS department.

If the solution contains other hazardous materials, it must be disposed of as hazardous

waste according to the hazards of the other components.

Disposal of Empty Containers:

Ensure containers are fully empty, with no remaining powder or liquid.

Deface or remove all labels from the container to prevent misidentification.[2][4]

Dispose of the empty, de-labeled container in the regular trash or recycling, as appropriate

for your facility.

Uncleaned Packaging:

Any packaging that is not thoroughly cleaned must be disposed of according to official

regulations, which typically means handling it as chemical waste.[1] Consult your EHS

office for specific procedures.

Experimental Protocols
Cited Experimental Methodologies:

While this document focuses on disposal, the safe handling of dihydroresveratrol in an

experimental context is paramount. Standard laboratory practices should be observed,

including the use of personal protective equipment (PPE) such as gloves and safety glasses.
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Visualized Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

dihydroresveratrol waste in a laboratory setting.
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Caption: Logical workflow for dihydroresveratrol waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b186802#dihydroresveratrol-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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